Cas no 915234-91-2 (2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose)
915234-91-2 structure
Product Name:2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose
CAS No:915234-91-2
MF:C36H62O15
MW:734.868493556976
CID:2059288
Update Time:2025-04-21
2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose Chemical and Physical Properties
Names and Identifiers
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- 2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose
- nicandrose A
- (+)-Nicandrose A
-
- Inchi: 1S/C36H62O15/c1-8-11-12-13-14-15-16-17-26(39)47-30-29(48-32(42)21(4)5)27(40)24(18-37)46-35(30)51-36(20-45-33(43)22(6)9-2)31(28(41)25(19-38)50-36)49-34(44)23(7)10-3/h21-25,27-31,35,37-38,40-41H,8-20H2,1-7H3
- InChI Key: YFQNZOWYPJHOIM-UHFFFAOYSA-N
- SMILES: CCCCCCCCCC(OC1C(OC(C(C)C)=O)C(O)C(CO)OC1OC1(C(OC(C(CC)C)=O)C(O)C(CO)O1)COC(C(CC)C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 51
- XLogP3: 4.979
2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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